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Compound of Interest

Compound Name: Lactobionic Acid

Cat. No.: B104405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of lactobionic acid, a versatile polyhydroxy

acid with significant applications in the pharmaceutical, cosmetic, and research sectors. This

document details its fundamental properties, mechanisms of action, and relevant experimental

methodologies.

Core Properties of Lactobionic Acid
Lactobionic acid (4-O-β-D-galactopyranosyl-D-gluconic acid) is a disaccharide formed from

the oxidation of lactose. It consists of a galactose moiety linked to a gluconic acid molecule.[1]

Its key physicochemical properties are summarized in the table below.

Property Value References

CAS Number 96-82-2 [2][3][4][5][6][7]

Molecular Formula C₁₂H₂₂O₁₂ [3][4][6][7]

Molecular Weight 358.30 g/mol [3][4][7][8][9]

Appearance White crystalline powder [9]

Melting Point 113-118 °C [9]

Solubility Soluble in water [7]
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Key Mechanisms and Signaling Pathways
Lactobionic acid exhibits several biological activities that are of high interest in research and

drug development. These include antioxidant effects, inhibition of matrix metalloproteinases

(MMPs), and targeted delivery to hepatocytes.

Antioxidant Mechanism
Lactobionic acid functions as a potent antioxidant through its iron-chelating properties. By

binding to iron, it inhibits the formation of highly reactive hydroxyl radicals via the Fenton

reaction, thereby protecting tissues from oxidative damage.[10] This mechanism is crucial in its

application in cosmetics for preventing photoaging and in organ preservation solutions to

mitigate reperfusion injury.[2][10]
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Caption: Antioxidant mechanism of lactobionic acid via iron chelation.

Matrix Metalloproteinase (MMP) Inhibition
Lactobionic acid is a known inhibitor of matrix metalloproteinases (MMPs), which are

enzymes responsible for the degradation of extracellular matrix components like collagen.[2]

[11] By inhibiting MMPs, lactobionic acid helps to prevent the breakdown of collagen, a key

factor in skin aging and wrinkling.[1] This makes it a valuable ingredient in anti-aging skincare

formulations.[2]
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Caption: Inhibition of collagen degradation by lactobionic acid.

Hepatocyte-Targeted Drug Delivery
The galactose moiety of lactobionic acid is recognized by the asialoglycoprotein receptor

(ASGPR), which is highly expressed on the surface of hepatocytes.[5] This specific interaction

allows for the targeted delivery of nanoparticles and drug conjugates functionalized with

lactobionic acid to liver cells.[5][8][12] This approach is being explored for the treatment of

hepatocellular carcinoma and other liver diseases.[5]
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Caption: Targeted drug delivery to hepatocytes using LBA.

Experimental Protocols
This section outlines methodologies for the synthesis and analysis of lactobionic acid's

biological activities.

Catalytic Oxidation Synthesis of Lactobionic Acid
This protocol describes a common chemical synthesis method for producing lactobionic acid
from lactose.[13]

Catalyst Preparation: Gold nanoparticles are prepared and deposited on a support carrier

such as Al₂O₃.[13]

Reaction Setup: A 0.1 M solution of lactose in water is prepared in a reaction vessel

equipped with a magnetic stirrer, pH meter, and an air/oxygen inlet. The gold catalyst (e.g., 2

g) is added to the solution.[13]

Oxidation Reaction: The reaction mixture is heated to 80°C with constant stirring (600 rpm).

The pH is maintained at 9 by the controlled addition of 0.1 M KOH.[13] Air or oxygen is

bubbled through the mixture. The reaction proceeds for approximately 2 hours, indicated by

a drop in pH to around 4.[13]
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Product Isolation: The catalyst is removed from the solution by filtration. The resulting

lactobionic acid solution is then purified.[13]

Purification and Crystallization: The filtrate can be treated with an ion-exchange resin to

remove metal ions.[14] The purified solution is concentrated, and lactobionic acid is

precipitated by adding ethanol. The resulting crystals are centrifuged, washed with ethanol,

and dried.[13]

In Vitro MMP Inhibition Assay
This protocol provides a general framework for assessing the MMP inhibitory activity of

lactobionic acid, based on fluorogenic substrate assays.[15]

Reagents and Materials:

Recombinant human MMP enzyme (e.g., MMP-1, MMP-9).

Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂).

Assay buffer (e.g., Tris-HCl, CaCl₂, ZnCl₂).

Lactobionic acid solutions at various concentrations.

A known MMP inhibitor as a positive control (e.g., phenanthroline).[2]

96-well microplate and a fluorescence plate reader.

Assay Procedure:

In a 96-well plate, add the assay buffer.

Add varying concentrations of lactobionic acid to the experimental wells. Add the positive

control and a vehicle control to their respective wells.

Add the MMP enzyme to all wells except the blank control and incubate for a

predetermined time (e.g., 15 minutes) at 37°C to allow the inhibitor to interact with the

enzyme.
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Initiate the reaction by adding the fluorogenic substrate to all wells.

Immediately measure the fluorescence intensity over time using a plate reader (e.g.,

excitation at 328 nm, emission at 393 nm).

Data Analysis:

Calculate the rate of substrate cleavage (increase in fluorescence) for each condition.

Determine the percentage of MMP inhibition for each concentration of lactobionic acid
relative to the vehicle control.

Calculate the IC₅₀ value, which is the concentration of lactobionic acid that causes 50%

inhibition of the MMP activity.

Antimicrobial Activity Assay (Agar Diffusion Method)
This protocol is adapted for testing the antimicrobial properties of materials incorporating

lactobionic acid, such as electrospun nanofibers.[16]

Bacterial Culture Preparation: Prepare a suspension of the test bacterium (e.g.,

Staphylococcus aureus) in a saline solution, adjusted to a concentration of 10⁸ CFU/mL.[16]

Plate Inoculation: Inoculate the surface of a suitable agar medium (e.g., Brain Heart Infusion

agar) evenly with the bacterial suspension using a sterile swab.[16]

Sample Application: Place sterile disks of the material containing lactobionic acid (and a

negative control without LBA) onto the surface of the inoculated agar plates.[16]

Incubation: Incubate the plates overnight at 37°C.[16]

Zone of Inhibition Measurement: After incubation, measure the diameter of the clear zone

around each disk where bacterial growth has been inhibited. The size of the zone

corresponds to the antimicrobial activity.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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